Cas no 1415501-19-7 (8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1415501-19-7
• MF: C₁₆H₁₂F₂N₂O₃
• MW: 318.274890899658
• CID: 4595272
• PubChem ID: 86717872
• Update Time: 2025-06-11

8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• 8-(2,6-Difluoro-benzyloxy)-2-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid
• C16H12F2N2O3
• 8-[(2,6-DIFLUOROPHENYL)METHOXY]-2-METHYLIMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLIC ACID
• 8-[(2,6-Difluorobenzyl)oxy]-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• 3743AJ
• SB33472
• 8-[(2,6-difluorobenzyl)oxy]-2-methylimidazo[1,2-a]-pyridine-3-carboxylic acid
• BFYJDRFHLQAKOV-UHFFFAOYSA-N
• SCHEMBL15630719
• 1415501-19-7
• 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylicacid

• Inchi： 1S/C16H12F2N2O3/c1-9-14(16(21)22)20-7-3-6-13(15(20)19-9)23-8-10-11(17)4-2-5-12(10)18/h2-7H,8H2,1H3,(H,21,22)
• InChI Key： BFYJDRFHLQAKOV-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1COC1=CC=CN2C(C(=O)O)=C(C)N=C21)F

Computed Properties

• Exact Mass: 318.08159857g/mol
• Monoisotopic Mass: 318.08159857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.8

Additional information on 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid

Comprehensive Overview of 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1415501-19-7)

8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1415501-19-7) is a structurally unique compound belonging to the imidazo[1,2-a]pyridine class. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the difluorobenzyl moiety and the carboxylic acid functional group makes it a versatile intermediate for synthesizing more complex bioactive molecules. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting inflammation and metabolic disorders.

The compound's molecular structure features a 2-methylimidazo[1,2-a]pyridine core, which is known for its pharmacological relevance. The addition of the 2,6-difluorobenzyl group enhances its binding affinity to specific biological targets, while the carboxylic acid moiety improves solubility and facilitates further chemical modifications. These attributes make 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid a valuable candidate for medicinal chemistry projects. Recent studies have explored its potential in modulating enzyme activity, particularly in pathways related to oxidative stress and cellular signaling.

In the context of current research trends, 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid aligns with the growing demand for small-molecule inhibitors and biochemical probes. Its structural features are reminiscent of compounds used in precision medicine, a hot topic in modern healthcare. The ability to fine-tune its properties through synthetic chemistry makes it a promising tool for addressing unmet medical needs, such as chronic inflammatory conditions and metabolic syndromes. Additionally, its compatibility with high-throughput screening platforms has made it a favorite among drug discovery teams.

From a synthetic chemistry perspective, the preparation of 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid involves multi-step organic transformations, including O-alkylation and carboxylation reactions. The compound's purity and stability are critical for its successful application in downstream research. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure. These quality control measures ensure reproducibility in experimental settings, a key consideration for researchers.

The commercial availability of 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1415501-19-7) has facilitated its adoption in academic and industrial labs. Suppliers often provide detailed technical data sheets, including solubility profiles, storage conditions, and safety guidelines. This transparency is essential for researchers who rely on consistent material properties for their experiments. The compound's stability under various pH conditions and its compatibility with common organic solvents further enhance its utility.

Looking ahead, the potential applications of 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid are vast. Its role in structure-activity relationship (SAR) studies is particularly noteworthy, as it helps scientists understand how subtle structural changes impact biological activity. This knowledge is invaluable for optimizing drug candidates and reducing off-target effects. Furthermore, the compound's relevance in fragment-based drug design underscores its importance in modern pharmaceutical research.

In summary, 8-((2,6-Difluorobenzyl)oxy)-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1415501-19-7) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features, combined with its applicability in cutting-edge research areas, make it a subject of ongoing interest. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing therapeutic innovations.